Cas no 90264-74-7 (2H-Azepin-2-one, 1-acetyl-3-aminohexahydro-, (S)-)

• Product Name: 2H-Azepin-2-one, 1-acetyl-3-aminohexahydro-, (S)-
• CAS No: 90264-74-7
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 790664
• PubChem ID: 71429531
• Update Time: 2025-04-19

2H-Azepin-2-one, 1-acetyl-3-aminohexahydro-, (S)- Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one, 1-acetyl-3-aminohexahydro-, (S)-
• (3S)-1-acetyl-3-aminoazepan-2-one
• DTXSID20848209
• 90264-74-7

• Inchi： 1S/C8H14N2O2/c1-6(11)10-5-3-2-4-7(9)8(10)12/h7H,2-5,9H2,1H3/t7-/m0/s1
• InChI Key： XAMZPQMJRZEHRI-ZETCQYMHSA-N
• SMILES： O=C1[C@H](CCCCN1C(C)=O)N

Computed Properties

• Exact Mass: 170.105527694g/mol
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63.4Ų